Cas no 1805507-99-6 (2-Bromo-5-fluoro-3-nitrophenol)

• Product Name: 2-Bromo-5-fluoro-3-nitrophenol
• CAS No: 1805507-99-6
• MF: C₆H₃BrFNO₃
• MW: 235.995324373245
• CID: 4973381
• Update Time: 2025-05-22

2-Bromo-5-fluoro-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-nitrophenol

• Inchi： 1S/C6H3BrFNO3/c7-6-4(9(11)12)1-3(8)2-5(6)10/h1-2,10H
• InChI Key： BMKNJVQGXQQKMY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1[N+](=O)[O-])F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Additional information on 2-Bromo-5-fluoro-3-nitrophenol

Recent Advances in the Study of 2-Bromo-5-fluoro-3-nitrophenol (CAS: 1805507-99-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-fluoro-3-nitrophenol (CAS: 1805507-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This halogenated nitrophenol derivative serves as a versatile intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-fluoro-3-nitrophenol as a key building block in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of pyrazole derivatives that showed remarkable activity against multiple cancer cell lines, with IC50 values in the low micromolar range. The presence of both bromine and fluorine atoms in the molecule was found to significantly enhance binding affinity to target proteins through halogen bonding interactions.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the use of 2-Bromo-5-fluoro-3-nitrophenol as a precursor for developing novel quinolone antibiotics. The study highlighted how strategic modifications of this scaffold led to compounds with improved activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The electron-withdrawing properties of the nitro group were particularly important for maintaining compound stability under physiological conditions.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production and further functionalization of 2-Bromo-5-fluoro-3-nitrophenol. A 2024 paper in Organic Process Research & Development described a continuous-flow synthesis approach that improved yield (85%) and purity (>99%) while reducing hazardous waste generation compared to traditional batch methods. This advancement is particularly significant for potential scale-up in industrial pharmaceutical production.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Recent computational studies employing molecular docking and dynamics simulations have provided insights into how 2-Bromo-5-fluoro-3-nitrophenol derivatives interact with biological targets at the atomic level. These findings are informing the rational design of next-generation compounds with improved selectivity and reduced off-target effects.

Looking forward, researchers are exploring the potential of 2-Bromo-5-fluoro-3-nitrophenol in emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Its unique combination of halogen atoms and phenolic functionality makes it particularly suitable for these applications. However, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold, particularly with regard to metabolic stability and oral bioavailability.

In conclusion, 2-Bromo-5-fluoro-3-nitrophenol (CAS: 1805507-99-6) represents a promising chemical scaffold with diverse applications in drug discovery and development. The recent research highlights its versatility as a synthetic intermediate and the potential of its derivatives as therapeutic agents. Continued investigation into structure-activity relationships and innovative synthetic approaches will likely yield further breakthroughs in the coming years.